1-({[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)-4-phenylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-({[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)-4-phenylpiperazine” is a complex organic molecule that contains several functional groups, including an oxadiazole ring, a phenylpiperazine moiety, and a thioacetyl group . It is part of a class of compounds known as 1,3,4-oxadiazoles, which are known for their wide range of biological activities .
Synthesis Analysis
The synthesis of similar compounds often involves multiple steps, including esterification, hydrazination, salt formation, cyclization, and nucleophilic attack . The specific synthesis pathway for this compound is not available in the retrieved papers, but it likely involves similar steps.Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple functional groups. The 1,3,4-oxadiazole ring is a five-membered heterocyclic ring containing two nitrogen atoms, one oxygen atom, and two carbon atoms . The phenylpiperazine moiety is a six-membered ring containing one nitrogen atom and five carbon atoms. The thioacetyl group contains a sulfur atom linked to an acetyl group .Scientific Research Applications
Acetylcholinesterase Inhibition and Neuroprotection
A study on arylisoxazole‐phenylpiperazines, closely related to the compound , demonstrated significant acetylcholinesterase (AChE) inhibition, suggesting potential for treating neurological disorders such as Alzheimer's disease. The most potent AChE inhibitor identified exhibited low neuroprotective activity in Aβ-treated neurotoxicity in PC12 cells, indicating its potential in neurodegenerative disease research (Saeedi et al., 2019).
Tuberculostatic Activity
Another study explored the synthesis and tuberculostatic activity of phenylpiperazine derivatives, including 1,3,4-oxadiazole derivatives. These compounds demonstrated minimum inhibitory concentrations (MIC) within the range of 25 - 100 mg/ml, highlighting their potential as agents against tuberculosis (Foks et al., 2004).
Lipase and α-Glucosidase Inhibition
Research involving heterocyclic compounds derived from similar structures showed promising lipase and α-glucosidase inhibitory activities. This suggests potential applications in treating conditions like obesity and diabetes by targeting metabolic enzymes (Bekircan et al., 2015).
Acetyl- and Butyrylcholinesterase Inhibition
A study on 5-Aryl-1,3,4-oxadiazol-2-amines showed moderate dual inhibition of both acetyl- (AChE) and butyrylcholinesterase (BChE), with some compounds demonstrating lower IC50 values against AChE than the established drug rivastigmine. This highlights the potential for treating dementias and myasthenia gravis (Pflégr et al., 2022).
Antimicrobial and Anticancer Properties
Various studies have synthesized and evaluated 1,3,4-oxadiazole derivatives and related compounds for antimicrobial and anticancer activities. These compounds have shown efficacy against specific bacterial strains and cancer cell lines, indicating their potential as antimicrobial and anticancer agents (Fuloria et al., 2009; Koksal et al., 2013; Gomha et al., 2015).
Mechanism of Action
Target of Action
Compounds containing the 1,3,4-oxadiazole ring, such as this one, have been reported to show various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activity .
Mode of Action
It’s known that 1,3,4-oxadiazoles have become important synthons in the development of new drugs . The derivatives of the oxadiazole nucleus (1,3,4-oxadiazoles) show various biological activities .
Biochemical Pathways
Compounds containing the 1,3,4-oxadiazole ring have been reported to exhibit a broad range of chemical and biological properties .
Result of Action
1,3,4-oxadiazoles have been reported to show various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activity .
properties
IUPAC Name |
2-[[5-(3-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN4O2S/c21-16-6-4-5-15(13-16)19-22-23-20(27-19)28-14-18(26)25-11-9-24(10-12-25)17-7-2-1-3-8-17/h1-8,13H,9-12,14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQBHVUNFHNOCSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)CSC3=NN=C(O3)C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[[5-(3-Chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.